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Introduction

Biguanides, such as metformin and phenformin, are a class of drugs primarily used in the
treatment of type 2 diabetes. Their mechanism of action involves complex effects on cellular
metabolism, most notably the inhibition of mitochondrial respiratory chain complex 1.[1][2] This
inhibition leads to a decrease in ATP production and an increase in the AMP/ATP ratio, which in
turn activates AMP-activated protein kinase (AMPK), a master regulator of cellular energy
homeostasis.[3][4][5] The Agilent Seahorse XF Analyzer is a powerful tool that allows for the
real-time measurement of key indicators of mitochondrial respiration and glycolysis in live cells,
providing valuable insights into the metabolic perturbations induced by biguanides.[6][7][8]

This document provides detailed application notes and protocols for utilizing the Seahorse XF
Analyzer to measure the metabolic effects of biguanides. It is intended for researchers,
scientists, and drug development professionals working to understand the mechanism of action
of these compounds and to discover new therapeutic applications.

Key Metabolic Parameters Measured by Seahorse
XF Technology

The Seahorse XF Analyzer measures two key parameters of cellular metabolism:
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» Oxygen Consumption Rate (OCR): An indicator of mitochondrial respiration and oxidative
phosphorylation.[6][9]

o Extracellular Acidification Rate (ECAR): An indicator of glycolysis, primarily due to the
production and extrusion of lactate.[6][9]

By monitoring these rates in real-time and in response to the sequential injection of metabolic
modulators, a comprehensive profile of a cell's metabolic phenotype and function can be
generated.[8]

Signaling Pathway of Biguanide Action

Biguanides exert their effects through a well-defined signaling pathway that culminates in the
modulation of cellular metabolism.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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